Cas no 439107-26-3 (methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate)

• Product Name: methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
• CAS No: 439107-26-3
• CID: 4651534
• Update Time: 2025-10-25

methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate

Additional information on methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate

Exploring the Chemistry and Applications of Methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate (CAS No. 439107-26-3)

The compound methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate (CAS No. 439107-26-3) is a fascinating molecule in the realm of organic chemistry, combining a furan moiety with a benzoxazine core. This unique structure has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its heterocyclic framework, which is known to exhibit diverse biological activities. The presence of both ester and carbonyl functional groups further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for furan-containing compounds has surged due to their role in drug discovery and green chemistry. The furan-2-carbonyl group in this molecule is a key feature, as furan derivatives are often associated with antimicrobial, anti-inflammatory, and anticancer properties. Coupled with the benzoxazine scaffold, which is prevalent in CNS-active drugs, this compound presents a promising candidate for further pharmacological studies. Its CAS No. 439107-26-3 serves as a critical identifier for researchers sourcing high-purity samples for experimental work.

From a synthetic perspective, the methyl acetate side chain in methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate offers opportunities for further derivatization. Chemists can exploit this moiety to create analogs with improved solubility or bioavailability, addressing common challenges in drug development. The compound’s 3,4-dihydro-2H-1,4-benzoxazin-3-yl core also aligns with trends in fragment-based drug design, where modular building blocks are used to optimize molecular properties.

Beyond pharmaceuticals, this compound’s heterocyclic architecture has implications in material science. Benzoxazine derivatives are increasingly studied for their thermosetting properties, contributing to high-performance polymers. The incorporation of a furan ring could introduce additional functionalities, such as enhanced thermal stability or biodegradability, aligning with the growing emphasis on sustainable materials.

For researchers and industry professionals, understanding the structure-activity relationship of CAS No. 439107-26-3 is essential. Computational modeling and QSAR studies can provide insights into its potential interactions with biological targets. Additionally, its synthetic accessibility makes it a practical choice for laboratories exploring novel chemical spaces. As the scientific community continues to investigate furan-benzoxazine hybrids, this compound stands out as a valuable tool for innovation.

In summary, methyl 2-[4-(furan-2-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate (CAS No. 439107-26-3) represents a compelling intersection of chemistry and application. Its multifaceted nature—from drug discovery to advanced materials—highlights its relevance in contemporary research. By leveraging its key functional groups and scaffold diversity, scientists can unlock new possibilities in both academic and industrial settings.